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Compound of Interest

Compound Name: Lurasidone

Cat. No.: B1662784

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of active pharmaceutical ingredients like Lurasidone is paramount. This document
provides essential safety and logistical information, including personal protective equipment
(PPE) guidelines, procedural steps for handling, and compliant disposal methods.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling Lurasidone powder or solutions, appropriate personal protective equipment
and engineering controls are crucial to minimize exposure.

Engineering Controls:
e Work in a well-ventilated area.[1][2]

» Use a chemical fume hood or other approved ventilated enclosure, especially when handling
powders or creating aerosols.[1][3]

o Ensure safety showers and eyewash stations are readily accessible.[4]
Personal Protective Equipment:

o Eye Protection: Wear safety glasses with side shields or chemical safety goggles.
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» Hand Protection: Wear compatible chemical-resistant gloves. The specific glove material and

thickness should be selected based on the solvent being used and the duration of handling.

It is recommended to consult the glove manufacturer's permeation data.

o Body Protection: A laboratory coat or other protective clothing is required to prevent skin

contact.

» Respiratory Protection: If there is a risk of inhaling dust or aerosols, a NIOSH/MSHA or

European Standard EN 149 approved respirator should be used.

Quantitative Safety Data

While specific occupational exposure limits (OELS) for Lurasidone have not been established

by major regulatory bodies, it is prudent to handle it as a potent compound and minimize

exposure.

Parameter

Recommendation

Citations

Occupational Exposure Limit
(OEL)

Not established. Handle with

care to minimize exposure.

Glove Recommendation

Chemical-resistant gloves. The
exact type should be chosen
based on the solvent used and
breakthrough time. Nitrile
gloves are a common choice

for general laboratory use.

Respiratory Protection

Required if dust or aerosols
are generated. A

NIOSH/MSHA or European
Standard EN 149 approved

respirator is recommended.

Experimental Protocol: Safe Handling of Lurasidone

This protocol outlines the step-by-step procedure for safely handling Lurasidone in a typical

laboratory setting.
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1.0 Preparation 1.1. Ensure the work area (e.g., chemical fume hood) is clean and uncluttered.
1.2. Verify that the safety shower and eyewash station are accessible and operational. 1.3. Don
the appropriate PPE as specified above.

2.0 Weighing and Solution Preparation 2.1. Conduct all weighing and handling of Lurasidone
powder within a ventilated enclosure, such as a chemical fume hood, to prevent inhalation of
dust. 2.2. Use anti-static weighing paper or a weighing boat. 2.3. Carefully transfer the weighed
Lurasidone to a suitable container for dissolution. 2.4. Add the desired solvent slowly to avoid
splashing. 2.5. Cap the container securely and mix until the compound is fully dissolved.

3.0 Post-Handling Procedures 3.1. Decontaminate all surfaces and equipment that may have
come into contact with Lurasidone. 3.2. Wipe down the work area with an appropriate cleaning
agent. 3.3. Remove PPE in the correct order to avoid cross-contamination. 3.4. Wash hands
thoroughly with soap and water after removing gloves.

4.0 Accidental Release Measures 4.1. In case of a spill, evacuate the immediate area if
necessary. 4.2. For small spills, absorb the material with an inert absorbent material (e.g.,
vermiculite, sand). 4.3. For larger spills, prevent entry into waterways and sewers. 4.4. Collect
the spilled material into a sealed container for proper disposal. 4.5. Ventilate the area and clean
the spill site thoroughly.

Disposal Plan

Proper disposal of Lurasidone and its containers is essential to prevent environmental
contamination and accidental exposure.

Waste Lurasidone (Solid and Liquid):
o Lurasidone is not on the FDA's flush list. Do not dispose of it down the drain.

» For disposal of unused or waste Lurasidone, it is recommended to use a licensed
professional waste disposal service.

 Alternatively, if a take-back program is not available, Lurasidone can be disposed of in the
household trash by following these steps:

o Remove the drug from its original container.
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o Mix the Lurasidone (do not crush tablets or capsules) with an unappealing substance
such as used coffee grounds, dirt, or cat litter.

o Place the mixture in a sealed container, such as a plastic bag or an empty can, to prevent
leakage.

o Dispose of the sealed container in the trash.
Empty Containers:

» Before disposing of empty containers, scratch out all personal or identifying information from
the label.

e The empty container can then be discarded in the trash or recycled if appropriate.

Visual Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of Lurasidone in a
laboratory environment.
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Caption: Workflow for the safe handling and disposal of Lurasidone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. abmole.com [abmole.com]

o 2. file.medchemexpress.com [file.medchemexpress.com]
e 3. biosynth.com [biosynth.com]

e 4. datasheets.scbt.com [datasheets.scbt.com]
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[https://www.benchchem.com/product/b1662784#personal-protective-equipment-for-
handling-lurasidone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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